Cas no 51724-44-8 (6b-Hydroxy Norethindrone)

• Product Name: 6b-Hydroxy Norethindrone
• CAS No: 51724-44-8
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 890197
• PubChem ID: 71748798
• Update Time: 2025-05-23

6b-Hydroxy Norethindrone Chemical and Physical Properties

Names and Identifiers

• 4-ESTREN-17-ALPHA-ETHYNYL-6-BETA, 17-BETA-DIOL-3-ONE
• 6β-Hydroxy Norethindrone
• 6Beta-Hydroxy Norethindrone
• A,17
• A-Dihydroxy-17
• A-Dihydroxy-19-nor-17
• A-ethynylestr-4-en-3-one
• A-Hydroxynorethindrone
• A-Hydroxynorethisterone
• A-pregn-4-en-20-yn-3-one
• 6beta,17-Dihydroxy-19-nor-17alpha-pregn-4-en-20-yn-3-one (6beta-Hydroxynorethisterone)
• SSA95YG2AY
• 6.BETA.-HYDROXYNORETHISTERONE
• NORETHISTERONE IMPURITY H [EP IMPURITY]
• AKOS032958234
• 6beta-Hydroxynorethindrone
• (6R,8R,9S,10R,13S,14S,17R)-17-ethynyl-6,17-dihydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• Norethisterone impurity H [EP]
• 19-Norpregn-4-en-20-yn-3-one, 6,17-dihydroxy-, (6beta,17alpha)-
• 6.BETA.-HYDROXYNORETHINDRONE
• DTXSID30857706
• 6beta,17-Dihydroxy-19-nor-17alpha-pregn-4-en-20-yn-3-one; Norethisterone Imp. H (EP); 6beta-Hydroxynorethisterone; Norethisterone Impurity H
• 4-ESTREN-17-ALPHA-ETHYNYL-6-BETA,17-BETA-DIOL-3-ONE
• 6b-Hydroxy Norethindrone
• 6beta-hydroxynorethisterone
• (6.BETA.,17.ALPHA.)-6,17-DIHYDROXY-19-NORPREGN-4-EN-20-YN-3-ONE
• 6.BETA.,17-DIHYDROXY-19-NOR-17.ALPHA.-PREGN-4-EN-20-YN-3-ONE
• (6beta,17alpha)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one
• 19-NORPREGN-4-EN-20-YN-3-ONE, 6,17-DIHYDROXY-, (6.BETA.,17.ALPHA.)-
• 51724-44-8
• SCHEMBL7120777
• 6beta,17-Dihydroxy-19-nor-17alpha-pregn-4-en-20-yn-3-one
• UNII-SSA95YG2AY

• Inchi： 1S/C20H26O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,10,13-15,17-18,22-23H,4-9,11H2,2H3/t13-,14-,15-,17+,18-,19+,20+/m1/s1
• InChI Key： RONQVEAZNZIVHW-BHJGDWCPSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3C[C@H](C4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O)O

Computed Properties

• Exact Mass: 314.18800
• Monoisotopic Mass: 314.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 2.46330

Additional information on 6b-Hydroxy Norethindrone

6b-Hydroxy Norethindrone: A Comprehensive Overview

The compound with CAS No. 51724-44-8, commonly referred to as 6b-Hydroxy Norethindrone, is a significant molecule in the field of steroid chemistry and pharmacology. This compound is a derivative of norethindrone, a synthetic progestin widely used in hormonal contraceptives and other therapeutic applications. The 6b-hydroxy substitution introduces unique chemical and biological properties, making it an interesting subject for both academic research and industrial applications.

6b-Hydroxy Norethindrone is structurally characterized by its hydroxyl group at the 6b position of the norethindrone framework. This modification alters the molecule's stereochemistry, solubility, and metabolic profile. Recent studies have highlighted its potential as a precursor for the synthesis of other bioactive compounds, particularly in the development of novel hormonal agents. Researchers have explored its role in modulating steroid hormone receptors, which could pave the way for innovative treatments in reproductive health and endocrine disorders.

In terms of synthesis, 6b-Hydroxy Norethindrone can be derived through various organic chemistry techniques, including oxidation reactions and enzymatic transformations. The choice of synthesis method depends on the desired stereochemical outcome and scalability for large-scale production. For instance, recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly routes to this compound, aligning with current trends toward sustainable chemical processes.

The pharmacokinetics of 6b-Hydroxy Norethindrone have been a focal point of recent investigations. Studies suggest that this compound exhibits altered absorption and metabolism compared to its parent compound, norethindrone. Its hydroxyl group may enhance solubility, potentially improving bioavailability when administered orally or through other routes. However, further research is needed to fully understand its pharmacokinetic profile and optimize its therapeutic applications.

From a therapeutic standpoint, 6b-Hydroxy Norethindrone holds promise in several areas. Its ability to interact with steroid hormone receptors makes it a candidate for hormone replacement therapies and treatments for conditions such as endometriosis or prostate cancer. Additionally, ongoing research explores its potential as an anti-inflammatory agent, leveraging its ability to modulate immune responses. These findings underscore the versatility of this compound in addressing diverse medical needs.

In conclusion, 6b-Hydroxy Norethindrone (CAS No. 51724-44-8) is a multifaceted compound with significant implications in drug discovery and development. Its unique chemical structure and biological properties make it a valuable tool for researchers across various disciplines. As advancements in synthetic methods and pharmacological studies continue to unfold, this compound is poised to play an increasingly important role in the field of medicinal chemistry.